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Compound of Interest

Compound Name: Tripropyltin laurate

Cat. No.: B14609439 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Tripropyltin laurate (CAS No.

57808-37-4) is not readily available in the public domain. This guide has been compiled using

data from closely related organotin compounds, primarily tripropyltin chloride and tributyltin

derivatives. The toxicological and safety information should be interpreted as representative of

the potential hazards associated with the tripropyltin moiety.

This technical whitepaper provides a comprehensive overview of the material safety

information for Tripropyltin laurate, designed for researchers, scientists, and drug

development professionals. The information is presented to ensure safe handling, storage, and

emergency response.

Chemical and Physical Properties
Limited specific data for Tripropyltin laurate is available. The following table includes

information for related organotin compounds to provide an indication of its properties.
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Property Value Compound Source

Molecular Formula C21H44O2Sn Tripropyltin laurate -

Molecular Weight 447.28 g/mol Tripropyltin laurate -

Appearance Colorless Liquid Tripropyltin chloride [1]

Flash Point 95 °C / 203 °F Tripropyltin chloride [1]

Density 1.29 g/cm³ at 20 °C Tripropyltin chloride [2]

Hazard Identification and GHS Classification
Organotin compounds, particularly tri-substituted variants like tripropyltin, are highly toxic.[3]

The hazard classification for Tripropyltin laurate is anticipated to be similar to other toxic

organotin compounds. The GHS classification for the closely related Tributyltin laurate is

provided below.[4]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed[2][4]

[5]

Acute Toxicity, Dermal 4 (Harmful) / 3 (Toxic)

H312: Harmful in contact with

skin[4][5] / H311: Toxic in

contact with skin[2]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4][5]

Skin Sensitisation 1B
H317: May cause an allergic

skin reaction[5]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child[5]

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure[4][5]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic

life[2][4]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects[2][5]

Toxicological Data
The toxicity of organotin compounds is primarily determined by the number and type of organic

groups attached to the tin atom, with trialkyltin compounds exhibiting high toxicity.[3] The

central nervous system is a key target for organotin compounds.[3][6] Specific quantitative

toxicity data for Tripropyltin laurate is not available. The following table presents data for other

organotin compounds.
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Test Species Route Value Compound Source

LD50 Rat Oral 12.6 mg/kg
Trimethyltin

chloride
[3]

LD50 Rat Oral
122 - 349

mg/kg

Tributyltin

chloride
[3]

LC50
Zebrafish

(Danio rerio)
-

0.0079 mg/l

(96 h)

Tributyltin

chloride
[5]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available within the

reviewed safety data sheets. The provided information often references standardized

guidelines, such as OECD Test Guidelines (e.g., OECD 471, 474 for mutagenicity), but does

not include the specific methodologies used in the studies.[5] Accessing the full study reports

would be necessary to obtain detailed experimental procedures.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE) and Handling

Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[1][7] Eyewash stations and safety showers must be readily

accessible.

Eye/Face Protection: Wear chemical safety goggles and/or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166.[1]

Skin Protection: Wear impervious protective gloves and clothing to prevent skin contact.[5]

Immediately remove and properly dispose of or decontaminate soiled clothing.[6]

Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Hygiene Measures: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or using toilet facilities.[6] Do not eat, drink, or smoke in areas where the
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chemical is handled.[5]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7] The storage

area should be locked up or accessible only to authorized personnel.[2][5]

Spills and Disposal
Spill Response: In case of a spill, evacuate personnel to a safe area.[1] Avoid breathing

vapors.[1] Soak up the spill with an inert absorbent material (e.g., sand, diatomite) and place

it in a suitable, closed container for disposal.[1] Prevent the material from entering drains or

waterways.[7]

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations.[6] Do not dispose of it with household garbage.[2]

First Aid and Emergency Response Workflow
Immediate medical attention is required for any overexposure to organotin compounds.[1] The

following diagram outlines the emergency response workflow for various exposure routes.
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Exposure Event

Immediate First Aid

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Immediately wash skin with soap and water for at least 15 mins.
Remove contaminated clothing.

Eye Contact

Immediately rinse eyes with plenty of water for at least 15 mins,
lifting upper and lower eyelids.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Show Safety Data Sheet to the doctor in attendance

Click to download full resolution via product page

Caption: Emergency response workflow for Tripropyltin compound exposure.

Ecotoxicity
Organotin compounds are known to be very toxic to aquatic life, with the potential for long-

lasting effects in the aquatic environment.[2][5] They should not be released into the

environment.[7]

This guide underscores the significant hazards associated with Tripropyltin laurate and

related organotin compounds. Strict adherence to safety protocols is essential to minimize

exposure and mitigate risks in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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